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Cat. No.: B12370790

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nordiphenhydramine-d5, also known as N-desmethyldiphenhydramine-d5, is the deuterated
analog of Nordiphenhydramine, a primary metabolite of the first-generation antihistamine,
Diphenhydramine. The incorporation of five deuterium atoms into one of the phenyl rings
enhances its utility in metabolic studies, pharmacokinetic research, and as an internal standard
in analytical assays. This guide provides a comprehensive overview of the known physical and
chemical characteristics of Nordiphenhydramine-d5, primarily focusing on its hydrochloride
salt form, which is the common commercial presentation.

Due to the limited availability of specific experimental data for the deuterated compound, this
guide also includes information on the non-deuterated form, Nordiphenhydramine, for
comparative purposes. It is crucial to note that while the fundamental chemical structure is
analogous, the physical properties of deuterated compounds can exhibit slight variations
compared to their non-deuterated counterparts.

Chemical and Physical Properties

The chemical identity and core physical properties of Nordiphenhydramine-d5 hydrochloride
and its non-deuterated form are summarized below.
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Nordiphenhydramine-d5 Nordiphenhydramine

Property . .
Hydrochloride Hydrochloride
2-(diphenylmethoxy)-N- 2-(diphenylmethoxy)-N-

Chemical Name methylethylamine-d5 methylethylamine
hydrochloride hydrochloride
N-desmethyldiphenhydramine-  Nordiphenhydramine HCI,

Synonyms ) ) )
d5 HCI Dimenhydrinate Impurity F

Chemical Formula C16H1sDsCINO C16H20CINO

Molecular Weight 282.82 g/mol 277.79 g/mol [1]

CAS Number Not available 53499-40-4[1]

White to off-white solid )

Appearance Data not available
(presumed)

Melting Point Data not available Data not available

Boiling Point Data not available Data not available

Solubility Data not available Data not available

Synthesis and Formulation

Synthesis: A specific, detailed experimental protocol for the synthesis of
Nordiphenhydramine-d5 is not readily available in the public domain. The general approach
for synthesizing such deuterated compounds involves the use of a deuterated precursor in a
multi-step chemical synthesis. For Nordiphenhydramine-d5, this would likely involve the use
of deuterated bromobenzene or a similar deuterated starting material to introduce the d5-
phenyl group.

Formulation: Nordiphenhydramine-d5 is typically supplied as a neat solid, usually in its
hydrochloride salt form, for research purposes.

Analytical Methodologies

A specific analytical method for the quantification of Nordiphenhydramine-d5 has not been
detailed in the available literature. However, a dispersive liquid-liquid microextraction (DLLME)
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followed by gas chromatography-flame ionization detection (GC-FID) has been developed for
its non-deuterated analog, N-desmethyl diphenhydramine.[2] This method can likely be
adapted for the analysis of the deuterated compound.

Dispersive Liquid-Liquid Microextraction (DLLME) Protocol for N-desmethyl diphenhydramine:
[2]

Sample Preparation: Aqueous solutions of the analyte are prepared. The pH is adjusted
using concentrated sodium hydroxide and a phosphate buffer.

o Extraction: A mixture of toluene (extraction solvent) and acetonitrile (disperser solvent) is
rapidly injected into the aqueous sample, forming a cloudy solution.

e Phase Separation: The mixture is centrifuged to separate the organic and aqueous phases.
To aid in the collection of the toluene layer, the agueous layer can be frozen.

e Analysis: The collected toluene extract is evaporated, reconstituted in a suitable solvent like
methanol, and analyzed by GC-FID.

Spectroscopic Data

Detailed spectroscopic data (NMR, IR, MS) for Nordiphenhydramine-d5 are not publicly
available. However, mass spectrometry data for the non-deuterated form, N-
desmethyldiphenhydramine, shows a precursor ion ([M+H]+) with a mass-to-charge ratio (m/z)
of 242.1539.[3] For Nordiphenhydramine-d5, the expected [M+H]+ ion would be
approximately 5 mass units higher, around m/z 247.

Metabolic Pathways and Biological Interactions

Nordiphenhydramine is the primary N-demethylated metabolite of diphenhydramine.[4] The
metabolism of diphenhydramine is primarily carried out by the cytochrome P450 enzyme
system in the liver, with CYP2D6 being a key enzyme.[5] The use of Nordiphenhydramine-d5
is advantageous in metabolic studies as it can be distinguished from its endogenous, non-
deuterated counterpart by mass spectrometry, allowing for precise tracking and quantification.
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Experimental Workflows

The following diagram illustrates a general workflow for the analysis of Nordiphenhydramine-
d5 in a biological matrix, a common application for this deuterated standard.
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Storage and Stability

Deuterated compounds are generally stable. For long-term storage, it is recommended to keep
Nordiphenhydramine-d5 hydrochloride in a cool, dry place, protected from light.
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Conclusion

Nordiphenhydramine-d5 is a valuable tool for researchers in drug metabolism,
pharmacokinetics, and analytical chemistry. While a comprehensive dataset of its physical and
chemical properties is not yet available, this guide consolidates the existing information and
provides a framework for its application. Further studies are warranted to fully characterize this
important deuterated metabolite.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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